Potassium 2,2-dicyanoethen-1-olate

• IUPAC Name: potassium;2,2-dicyanoethenolate
• InChI: InChI=1S/C4H2N2O.K/c5-1-4(2-6)3-7;/h3,7H;/q;+1/p-1
• InChI Key: FWPCXKCUOPLLOH-UHFFFAOYSA-M
• Canonical SMILES: C(=C(C#N)C#N)[O-].[K+]
• Molecular Formula: C4HKN2O
• Molecular Weight: 132.16 g/mol

Description

Kdceo is a potassium salt of 2,2-dicyanoethen-1-olate, which is commonly referred to as DCE. It is a yellowish-green powder that is highly soluble in water and has a distinctive odor. Kdceo is widely used in scientific research due to its unique properties, including its ability to act as a strong electron acceptor and its high reactivity towards various organic and inorganic compounds.

Scientific Research Applications

Agriculture and Soil Science

Potassium (K) is a crucial macronutrient in agriculture, vital for plant growth, stress tolerance, and crop quality. Research indicates that potassium in soils is often not readily available to plants, necessitating the application of soluble K fertilizers. Studies have explored the role of K in various aspects of plant physiology and soil science:

• Role in Plant Physiology and Soil Science : Potassium significantly influences plant growth, metabolic functions, and stress tolerance. It's involved in crucial plant physiological processes, including retranslocation of photoassimilates, necessary for high crop quality. Moreover, it plays a substantial role in mitigating plant stress situations such as diseases, pests, and environmental stresses like frost, heat/drought, and salinity (Römheld & Kirkby, 2010).

• Microbial Influence on Potassium Availability : Potassium solubilizing bacteria (KSB) can convert insoluble forms of K in soils to soluble forms available for plant uptake. These bacteria can dissolve silicate minerals, releasing K through mechanisms like acidolysis, complexolysis, and chelation. The use of KSB as biological fertilizers is seen as a sustainable alternative to chemical fertilizers, offering environmental benefits (Etesami et al., 2017).

• K-Solubilizing Microorganisms in Agriculture : The application of potassium solubilizing microorganisms (KSMs) in agriculture is gaining attention for their role in converting insoluble forms of potassium in soil into forms available for plant uptake. This addresses the issue of potassium deficiency in soils and promotes plant growth and crop yield. KSMs work through various mechanisms, including acidolysis, chelation, and production of organic acids (Meena et al., 2014).

• Impact on Horticultural Produce : Potassium permanganate-based ethylene scavengers have been used to delay postharvest maturation in fresh horticultural commodities. However, their commercial use is limited due to health, environmental, and safety concerns. Research highlights the need for more studies to optimize the performance of KMnO4-based ethylene scavengers (Álvarez-Hernández et al., 2019).

Energy Storage and Technology

Potassium-based batteries, such as potassium-ion batteries (PIBs) and post-potassium-ion batteries, are emerging as attractive alternatives to lithium-ion batteries for large-scale energy storage. They offer advantages such as economic value, abundance, and specific technological benefits:

• Potassium-Ion Batteries : PIBs and post-PIBs, including potassium-sulfur (K-S) and potassium-selenium (K-Se) batteries, are gaining interest due to their economic value and abundance. Research focuses on overcoming challenges and improving performance, emphasizing the need for advanced design strategies and engineering to enhance potassium-based energy storage systems (Yao & Zhu, 2020).

Nutritional and Environmental Studies

Potassium's role extends beyond agriculture into nutritional and environmental aspects. Studies have examined the impact of potassium on human nutrition and the environmental consequences of its use in agriculture:

• Global Trends in Dietary Potassium Supplies : Research has assessed the sufficiency of potassium in national food systems worldwide, identifying the contribution of various food groups to dietary potassium supplies and exploring spatial and temporal trends. This study emphasizes the need for further research on potassium's role in human nutrition and its sufficiency in diets (Kumssa et al., 2021).

• Potassium in Wastewater Irrigation : The fate of potassium in soil-plant systems after the land application of wastewaters from agri-industry processes is a critical environmental concern. High levels of potassium in such wastewaters can increase soil fertility but also pose risks such as decreasing soil hydraulic conductivity and impacting the biotic retention of nutrients (Arienzo et al., 2009).